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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pyrotechnic performance of strontium
peroxide (SrO2) and barium peroxide (BaOz). Both compounds serve as high-temperature
oxidizers and colorants in various pyrotechnic formulations. Strontium peroxide is renowned
for producing vibrant red colors, while barium peroxide is a key component for generating
green hues.[1][2] This document outlines their key performance characteristics, supported by
experimental data from various studies, and provides detailed experimental protocols for the
evaluation of these materials.

Data Presentation

The following tables summarize the key quantitative data for strontium peroxide and barium
peroxide based on available experimental research. It is important to note that the data has
been compiled from different sources, and direct comparison should be considered with caution
due to variations in experimental conditions.
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Strontium Peroxide

Barium Peroxide

Propert Source(s
pery (Sr02) (BaO2) (=)
Molecular Formula SrO2 BaO: [2][3]
Molecular Weight 119.62 g/mol 169.33 g/mol [2][3]
White to off-white Grayish-white or pale
Appearance [2][3]
powder yellow powder
Decomposition
410-450 °C >500 °C [3][4]
Temperature
Oxygen Balance (to
. +13.37% +9.45% Calculated
Oxide)
Primary Color
o Red Green [1][2]
Emission
Table 1: Physical and Chemical Properties
. Strontium Peroxide Barium Peroxide
Performance Metric Source(s)
(Sr02) (BaO2)
Up to 16.82 cm/s (in ]
0.23 cm/s (in Fe/BaO:2
Burn Rate SrO2/Mg/DNAN N [41[5]
- compositions)
compositions)
Color Purity ~600-700 nm
] ~514-525 nm (BaCl
(Dominant (SrO/SrOH/srCl ) [1]
] species)
Wavelength) species)
, _ Moderately high in
o Data not available in a N )
Impact Sensitivity compositions with [4]

comparable format

metallic fuels

. L Data not available in a
Friction Sensitivity
comparable format

15.3 N (for Mg:BaO2),
22.8 N (for
Mg:Ba02:Ba(NOs)z2)
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Table 2: Pyrotechnic Performance Data

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of pyrotechnic materials. The
following sections describe the standard experimental protocols for evaluating key performance
parameters.

Burn Rate Measurement

The linear burn rate of a pyrotechnic composition is a critical parameter for timing and effect
generation. A common method for this measurement is the strand burning rate test.

Methodology:

o Sample Preparation: The pyrotechnic composition is pressed into a tube, typically made of
paper or another combustible material, to form a cylindrical strand of a specific diameter and
length.[6] The density of the pressed composition is recorded.

» Confinement: The strand is placed in a confinement tube, which may be vented or sealed
depending on the desired test conditions (e.g., atmospheric pressure or elevated pressure).

e Ignition: The strand is ignited at one end using a suitable ignition source, such as an electric
match or a fuse.

» Data Acquisition: The time it takes for the flame front to travel a known distance along the
strand is measured. This can be accomplished using a variety of methods, including:

o Optical Fibers: Optical fibers are placed at set distances along the strand to detect the
passage of the flame front.[5]

o High-Speed Video: A high-speed camera records the burn, and the footage is analyzed to
determine the burn rate.

o Break Wires: Thin wires are placed at intervals along the strand, and the time at which
each wire breaks due to the flame is recorded electronically.
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o Calculation: The burn rate (v) is calculated using the formula: v = L/t where L is the distance
between measurement points and t is the time taken for the flame to travel that distance.

Color Purity Analysis

The color quality of a pyrotechnic flame is quantified using colorimetry, typically based on the
CIE 1931 color space.[7]

Methodology:

o Sample Combustion: A sample of the pyrotechnic composition is ignited in a controlled
environment, often within a photometric tunnel to exclude ambient light.

e Spectral Measurement: A calibrated spectrometer is used to capture the emission spectrum
of the flame across the visible wavelength range (typically 380-780 nm).[7]

o Data Processing: The raw spectral data is processed to calculate the tristimulus values (X, Y,
Z), which represent the response of the human eye to the light.

o Chromaticity Coordinates: The chromaticity coordinates (X, y) are then calculated from the
tristimulus values using the following formulas: x =X/ (X+Y+2)y=Y/(X+Y + 2)

e Analysis: The (X, y) coordinates are plotted on the CIE 1931 chromaticity diagram. The
dominant wavelength and excitation purity are determined from this plot, providing a
guantitative measure of the flame's color.[7]

Sensitivity Testing
The sensitivity of a pyrotechnic composition to external stimuli such as impact and friction is a
critical safety parameter.

Impact Sensitivity:

This test determines the energy required to initiate a reaction in a sample upon impact. The
Bureau of Explosives (BAM) drop hammer apparatus is a standard method.[8]

Methodology:
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o A small, measured amount of the pyrotechnic sample is placed on a steel anvil.
o A steel plunger is placed on top of the sample.

o A known weight is dropped from a specific height onto the plunger.

e The outcome (ignition, decompaosition, or no reaction) is observed.

e The test is repeated at various drop heights to determine the 50% probability of initiation (the
height at which there is a 50% chance of causing a reaction).

Friction Sensitivity:

This test evaluates the tendency of a material to ignite when subjected to friction. The BAM
friction apparatus is a widely used standard.[9][10]

Methodology:

A small amount of the pyrotechnic sample is spread on a porcelain plate.

o A porcelain pin is placed on the sample with a specific, adjustable load.

e The plate is moved back and forth under the pin at a constant speed.

e The test is conducted with increasing loads until ignition or decomposition occurs.

o The friction sensitivity is reported as the lowest load at which a reaction is observed in a set
number of trials.[10]

Mandatory Visualization
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Caption: Decomposition pathways of SrO2 and BaO..
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Caption: Experimental workflow for pyrotechnic evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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